Cas no 2227797-87-5 (rac-(1R,3R)-3-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227797-87-5
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 6000574
• PubChem ID: 165707076
• Update Time: 2025-05-23

rac-(1R,3R)-3-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylcyclopropylmethanamine
• 2227797-87-5
• rac-[(1R,3R)-3-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1747449

• Inchi： 1S/C15H21N/c1-15(2)13(9-16)14(15)12-8-4-6-10-5-3-7-11(10)12/h4,6,8,13-14H,3,5,7,9,16H2,1-2H3/t13-,14-/m0/s1
• InChI Key： TYMJUIHJAHDJBO-KBPBESRZSA-N
• SMILES： NC[C@H]1[C@H](C2=CC=CC3CCCC2=3)C1(C)C

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylcyclopropylmethanamine

Research Brief on rac-(1R,3R)-3-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227797-87-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of rac-(1R,3R)-3-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227797-87-5) as a promising compound for therapeutic applications. This research brief synthesizes the latest findings on its synthesis, pharmacological properties, and potential clinical applications, providing a comprehensive overview for professionals in the field.

The compound, characterized by its unique cyclopropylmethanamine structure, has garnered attention due to its selective binding affinity for specific neurotransmitter receptors. Recent studies published in journals such as Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have elucidated its mechanism of action, particularly its role as a modulator of serotonin and dopamine pathways. These insights are critical for developing novel treatments for neurological disorders.

In terms of synthesis, researchers have optimized the enantioselective preparation of rac-(1R,3R)-3-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylcyclopropylmethanamine, achieving higher yields and purity. A 2023 study demonstrated a scalable catalytic asymmetric synthesis route, reducing production costs and improving accessibility for preclinical studies. This methodological breakthrough is expected to accelerate further research and development efforts.

Pharmacokinetic and toxicity profiling of the compound has also progressed significantly. Data from in vivo models indicate favorable bioavailability and a manageable safety profile, with no significant off-target effects observed at therapeutic doses. These findings support its potential transition to early-phase clinical trials, particularly for indications such as depression and Parkinson's disease.

Future research directions include exploring structural analogs to enhance efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline. The integration of computational modeling and high-throughput screening is expected to further refine its therapeutic potential.

In conclusion, rac-(1R,3R)-3-(2,3-dihydro-1H-inden-4-yl)-2,2-dimethylcyclopropylmethanamine represents a compelling candidate in the realm of CNS-targeted therapeutics. Continued research and investment in this area hold promise for addressing unmet medical needs in neurology and psychiatry.